Cas no 934192-22-0 (benzyl 4-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate)

Benzyl 4-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate is a versatile intermediate in organic synthesis, particularly valued for its role in the preparation of biologically active quinoline derivatives. The compound features a tetrahydroquinoline scaffold with a carboxylate ester at the 1-position and a ketone at the 4-position, offering multiple reactive sites for further functionalization. Its benzyl ester group enhances solubility in organic solvents, facilitating downstream reactions such as hydrolysis, reduction, or cross-coupling. This structure is useful in medicinal chemistry for constructing heterocyclic frameworks with potential pharmacological applications. The compound’s stability and well-defined reactivity make it a reliable building block for research and industrial applications in drug discovery and fine chemical synthesis.
benzyl 4-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate structure
934192-22-0 structure
Product Name:benzyl 4-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate
CAS No:934192-22-0
MF:C17H15NO3
MW:281.305904626846
MDL:MFCD30833847
CID:4660181
PubChem ID:23726243
Update Time:2025-10-28

benzyl 4-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Benzyl 4-oxo-3,4-dihydroquinoline-1(2H)-carboxylate
    • 1-Cbz-2,3-dihydroquinolin-4(1h)-one
    • ARPDGNMOSXCMJJ-UHFFFAOYSA-N
    • SY096645
    • AK687652
    • 1-benzyloxycarbonyl-2,3-dihydro-4-quinolone
    • 1-benzyloxycarbonyl-4-oxo-1,2,3,4-tetrahydroquinoline
    • Phenylmethyl 3,4-dihydro-4-oxo-1(2H)-quinolinecarboxylate (ACI)
    • benzyl 4-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate
    • DS-20180
    • MFCD30833847
    • AC-30468
    • CS-0160787
    • benzyl 4-oxo-2,3-dihydroquinoline-1-carboxylate
    • EN300-3372307
    • Y11143
    • SCHEMBL983021
    • AKOS027491932
    • 934192-22-0
    • Benzyl4-oxo-3,4-dihydroquinoline-1(2H)-carboxylate
    • MDL: MFCD30833847
    • Inchi: 1S/C17H15NO3/c19-16-10-11-18(15-9-5-4-8-14(15)16)17(20)21-12-13-6-2-1-3-7-13/h1-9H,10-12H2
    • InChI Key: ARPDGNMOSXCMJJ-UHFFFAOYSA-N
    • SMILES: O=C(N1CCC(=O)C2C1=CC=CC=2)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 281.10519334g/mol
  • Monoisotopic Mass: 281.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 390
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.6
  • XLogP3: 2.7

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benzyl 4-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Diisopropylethylamine Solvents: Dichloromethane ;  overnight, rt
Reference
Preparation of spiro-fused pyrazoles as inhibititors of kinesin spindle protein (KSP) kinesin activity.
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
Reference
Process for preparation of optically active cyclic alcohols
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Diisopropylethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ;  16 h, 60 °C; 60 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Preparation of spiro-condensed 1,3,4-thiadiazole derivatives for inhibiting KSP kinesin activity
, World Intellectual Property Organization, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Methanol ;  15 min, -78 °C
1.2 Solvents: Toluene ;  -78 °C; -78 °C → rt; 3 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  1 h, -15 °C
Reference
A microwave-assisted, two-step synthesis of indolo[3,2-c]quinolines via Fischer indolization and oxidative aromatization
Kiren, Sezgin; Yakubu, Faisal Mahmud; Mohammed, Hassan; Grimes, Felicia, Heterocycles, 2022, 104(10), 1782-1791

Production Method 5

Reaction Conditions
Reference
Preparation of pyridines containing naphthalenyl moiety for the treatment of dermatitis
, World Intellectual Property Organization, , ,

Production Method 6

Reaction Conditions
1.1 Catalysts: Dirhodium tetraacetate Solvents: Dichloromethane ;  reflux
1.2 Reagents: Silica ,  Oxygen Solvents: Dichloromethane ;  1 d, rt
Reference
Intramolecular Buchner reaction and oxidative aromatization with SeO2 or O2
Morita, Shunya; Yoshimura, Tomoyuki; Matsuo, Jun-ichi, Chemical & Pharmaceutical Bulletin, 2019, 67(7), 729-732

benzyl 4-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate Raw materials

benzyl 4-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate Preparation Products

Additional information on benzyl 4-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate

Benzyl 4-Oxo-1,2,3,4-Tetrahydroquinoline-1-Carboxylate (CAS No. 934192-22-0): An Overview

Benzyl 4-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS No. 934192-22-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinolines and is characterized by its unique structural features, which include a benzyl group and a tetrahydroquinoline core with a ketone functionality. The compound's chemical structure and properties make it an attractive candidate for various applications, particularly in the development of novel therapeutic agents.

The benzyl 4-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate molecule is synthesized through a series of well-defined chemical reactions. The synthesis typically involves the condensation of benzylamine with an appropriate quinoline derivative, followed by oxidation to introduce the ketone group. The resulting compound exhibits excellent stability and solubility in both organic and aqueous solvents, making it suitable for a wide range of experimental conditions.

Recent studies have highlighted the potential of benzyl 4-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate in various biological contexts. One notable application is its use as a scaffold for the development of inhibitors targeting specific enzymes involved in disease pathways. For instance, researchers have explored its ability to inhibit kinases, which are key enzymes in signal transduction pathways and are often dysregulated in cancer and other diseases. The compound's ability to selectively bind to these enzymes makes it a promising lead for the design of targeted therapies.

In addition to its enzymatic inhibition properties, benzyl 4-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate has shown potential as an antiproliferative agent. Studies have demonstrated that it can effectively inhibit the growth of various cancer cell lines in vitro. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways. This property makes it a valuable tool for understanding the molecular mechanisms underlying cancer progression and for developing new therapeutic strategies.

The pharmacological profile of benzyl 4-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate has also been investigated in preclinical models. Animal studies have shown that the compound exhibits good bioavailability and pharmacokinetic properties when administered orally or intravenously. These findings suggest that it has the potential to be developed into a viable drug candidate for clinical trials.

Furthermore, benzyl 4-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate has been evaluated for its safety profile. Toxicity studies have indicated that it is well tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. This favorable safety profile is crucial for its advancement into clinical development.

In conclusion, benzyl 4-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS No. 934192-22-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in the field.

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